Cas no 2229472-00-6 (tert-butyl N-5-(2-amino-1-hydroxyethyl)-2,3-dimethoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(2-amino-1-hydroxyethyl)-2,3-dimethoxyphenylcarbamate
• CAS No: 2229472-00-6
• MF: C₁₅H₂₄N₂O₅
• MW: 312.361464500427
• CID: 6100404
• PubChem ID: 165706244
• Update Time: 2025-10-31

tert-butyl N-5-(2-amino-1-hydroxyethyl)-2,3-dimethoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-amino-1-hydroxyethyl)-2,3-dimethoxyphenylcarbamate
• EN300-1886349
• tert-butyl N-[5-(2-amino-1-hydroxyethyl)-2,3-dimethoxyphenyl]carbamate
• 2229472-00-6

• Inchi： 1S/C15H24N2O5/c1-15(2,3)22-14(19)17-10-6-9(11(18)8-16)7-12(20-4)13(10)21-5/h6-7,11,18H,8,16H2,1-5H3,(H,17,19)
• InChI Key： NKGVSIHOGPWNQY-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=CC(=C1)C(CN)O)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 312.16852187g/mol
• Monoisotopic Mass: 312.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 103Ų

Additional information on tert-butyl N-5-(2-amino-1-hydroxyethyl)-2,3-dimethoxyphenylcarbamate

tert-butyl N-5-(2-amino-1-hydroxyethyl)-2,3-dimethoxyphenylcarbamate: A Comprehensive Overview

The compound with CAS No 2229472-00-6, known as tert-butyl N-5-(2-amino-1-hydroxyethyl)-2,3-dimethoxyphenylcarbamate, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of phenylcarbamate, featuring a tert-butyl group and a substituted amino alcohol moiety, which contributes to its distinctive chemical characteristics.

Recent studies have highlighted the importance of tert-butyl N-5-(2-amino-1-hydroxyethyl)-2,3-dimethoxyphenylcarbamate in drug discovery and development. Its structure, which includes a phenolic ring with methoxy substituents at positions 2 and 3, along with an amino alcohol group at position 5, makes it a promising candidate for various biological assays. The presence of these functional groups allows for potential interactions with biological targets, such as enzymes or receptors, which could lead to novel therapeutic agents.

The synthesis of tert-butyl N-5-(2-amino-1-hydroxyethyl)-2,3-dimethoxyphenylcarbamate involves a multi-step process that typically begins with the preparation of the phenolic precursor. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

One of the most intriguing aspects of this compound is its ability to undergo bioisosteric modifications. By replacing certain functional groups with bioisosteric equivalents, scientists can explore its pharmacokinetic properties and bioavailability. Recent findings suggest that tert-butyl N-5-(2-amino-1-hydroxyethyl)-2,3-dimethoxyphenylcarbamate exhibits favorable solubility and permeability profiles, making it a strong candidate for oral drug delivery systems.

In terms of biological activity, tert-butyl N-5-(2-amino-1-hydroxyethyl)-2,3-dimethoxyphenylcarbamate has shown promise in anti-inflammatory and antioxidant assays. Its ability to scavenge free radicals and inhibit pro-inflammatory cytokines has positioned it as a potential lead compound for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

Moreover, the compound's stereochemistry plays a crucial role in its biological activity. Studies have demonstrated that the stereochemical configuration at the amino alcohol moiety significantly influences its binding affinity to target proteins. This highlights the importance of stereocontrol in the synthesis of tert-butyl N-5-(2-amino-1-hydroxyethyl)-2,3-dimethoxyphenylcarbamate to ensure optimal therapeutic efficacy.

From an environmental perspective, researchers have also investigated the biodegradability of tert-butyl N-5-(2-amino-1-hydroxyethyl)-2,3-dimethoxyphenylcarbamate. Preliminary results indicate that it undergoes rapid microbial degradation under aerobic conditions, suggesting that it may have minimal environmental impact when used in agricultural or pharmaceutical applications.

In conclusion, tert-butyl N-5-(2-amino-1-hydroxyethyl)-2,3-dimethoxyphenylcarbamate represents a versatile compound with significant potential in various fields of research and application. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation techniques, positions it as a valuable tool for advancing drug discovery and development efforts.